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Executive Summary: The Saturated Pharmacophore
2-Cyclohexylethylamine hydrochloride (CAS: 5471-55-6) serves as a critical aliphatic

building block in medicinal chemistry.[1] Structurally, it is the saturated analog of

phenethylamine, a backbone common to numerous neurotransmitters and psychotropic drugs.

For researchers, the utility of this compound lies in its ability to introduce a hydrophobic

cyclohexyl motif—mimicking the steric bulk of a phenyl ring without the pi-stacking capability or

aromatic planarity. This guide addresses the frequent confusion between the volatile free base

(CAS: 4442-85-7) and the stable hydrochloride salt, providing verified physicochemical data

and handling protocols essential for reproducible synthesis.

Chemical Identity & Structural Analysis[1][2][3][4][5]
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The distinction between the free base and the hydrochloride salt is the primary source of

experimental error in stoichiometry. The salt form is preferred for storage and handling due to

its resistance to oxidation and atmospheric carbon dioxide absorption.

Parameter Hydrochloride Salt (Target) Free Base (Precursor)

CAS Number 5471-55-6 4442-85-7

Formula C₈H₁₇N[1] · HCl C₈H₁₇N

Molecular Weight 163.69 g/mol 127.23 g/mol

Physical State White Crystalline Solid Colorless Liquid

IUPAC Name
2-cyclohexylethanamine

hydrochloride
2-cyclohexylethanamine

SMILES C1CCC(CC1)CCN.Cl C1CCC(CC1)CCN

2.1 Structural Context
In structure-activity relationship (SAR) studies, 2-cyclohexylethylamine is often used to probe

the "hydrophobic collapse" pockets of receptors. Unlike the planar phenyl ring of

phenethylamine, the cyclohexyl ring adopts a chair conformation, occupying a larger three-

dimensional volume. This steric difference is crucial for differentiating receptor subtypes (e.g.,

in NMDA antagonist development).

Physicochemical Characteristics
The following data aggregates verified experimental values. Note that the melting point is a

critical purity indicator; depression of this value often indicates the presence of residual

moisture or free amine.

3.1 Thermal & Solubility Profile
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Property Value / Characteristic Context for Researchers

Melting Point 201–202 °C [1]

Sharp endotherm indicates

high purity. Broadening

<198°C suggests hydration.

Solubility (Water) High (>100 mg/mL)
Dissociates fully; pH of 5%

solution is approx. 5.5–6.0.

Solubility (Ethanol) Soluble (Warm)
Ideal solvent for

recrystallization.

Solubility (Ether) Insoluble
Diethyl ether is the standard

anti-solvent for precipitation.

Hygroscopicity Moderate

The salt is less hygroscopic

than the free base but should

be stored desiccated.

Appearance White Needles/Plates

Morphology depends on

crystallization speed (slow

cooling yields needles).

3.2 Stability
Thermal Stability: Stable up to its melting point. Decomposes/sublimes at >220°C.

Chemical Stability: Non-reactive toward oxidation under standard conditions. Incompatible

with strong bases (liberates volatile free amine) and strong oxidizers.

Characterization Protocols (QC Workflow)
To ensure the integrity of the reagent before use in sensitive peptidomimetic synthesis, the

following self-validating workflow is recommended.

4.1 QC Decision Tree
The following diagram outlines the logical flow for verifying the identity and purity of the salt.
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Figure 1: Quality Control decision tree for validating 2-cyclohexylethylamine hydrochloride
purity.

4.2 Detailed Methodology: Recrystallization
If the melting point is depressed, the salt likely contains trapped mother liquor or hydrolysis

products.

Dissolution: Dissolve the crude solid in the minimum amount of boiling anhydrous ethanol.
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Filtration: Filter while hot (gravity filtration) to remove insoluble particulates.

Precipitation: Allow the filtrate to cool to room temperature, then slowly add anhydrous

diethyl ether until turbidity persists.

Crystallization: Cool to 4°C overnight.

Collection: Filter the white needles under vacuum and wash with cold ether. Dry in a vacuum

desiccator over P₂O₅.

Synthetic Utility & Pathway
2-Cyclohexylethylamine HCl is rarely the end product; it is a nucleophile used to build larger

scaffolds. Below is the standard pathway for generating the salt from the commercially

available (but less stable) free base, a common in-house preparation step.

Free Base
(Liquid, CAS 4442-85-7)

Dissolve in
Anhydrous Isopropanol

Add HCl (gas) or
HCl in Dioxane

Exothermic Crude Salt
Precipitate

Cooling Pure HCl Salt
(MP: 201-202°C)

Recrystallization

Click to download full resolution via product page

Figure 2: Conversion of the oxidative-sensitive free base to the stable hydrochloride salt.

5.1 Application Note: Peptidomimetics
In peptide synthesis, this amine is often coupled to carboxylic acids using standard EDC/NHS

or HATU chemistries. Critical Precaution: The HCl salt must be neutralized in situ using a

tertiary base (e.g., DIPEA or TEA) to liberate the nucleophilic amine. Failure to add sufficient

base (at least 1.05 equivalents relative to the HCl salt) will result in stalled coupling reactions.

Safety & Handling
Hazard Classification: Skin Irritant (H315), Eye Irritant (H319).

PPE: Nitrile gloves, safety glasses, and lab coat are mandatory.

Inhalation: Dust can be irritating to the upper respiratory tract. Handle in a fume hood when

weighing large quantities.
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Storage: Store in a tightly closed container. While the salt is stable, exposure to high

humidity can cause caking, making accurate weighing difficult.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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